Cas no 82682-88-0 (Guanosine, 8-((4'-(acetylamino)(1,1'-biphenyl)-4-yl)amino)-2'-deoxy-)

• Product Name: Guanosine, 8-((4'-(acetylamino)(1,1'-biphenyl)-4-yl)amino)-2'-deoxy-
• CAS No: 82682-88-0
• MF: C₂₄H₂₅N₇O₅
• MW: 491.499204397202
• CID: 988084
• PubChem ID: 135596574
• Update Time: 2025-04-20

Guanosine, 8-((4'-(acetylamino)(1,1'-biphenyl)-4-yl)amino)-2'-deoxy- Chemical and Physical Properties

Names and Identifiers

• Guanosine, 8-((4'-(acetylamino)(1,1'-biphenyl)-4-yl)amino)-2'-deoxy-
• N-[4-[4-[[2-amino-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3H-purin-8-yl]amino]phenyl]phenyl]acetamide
• N-(deoxyguanosin-8-yl)-N'-acetylbenzidine
• 82682-88-0
• DTXSID30231961

• Inchi： 1S/C24H25N7O5/c1-12(33)26-15-6-2-13(3-7-15)14-4-8-16(9-5-14)27-24-28-20-21(29-23(25)30-22(20)35)31(24)19-10-17(34)18(11-32)36-19/h2-9,17-19,32,34H,10-11H2,1H3,(H,26,33)(H,27,28)(H3,25,29,30,35)/t17-,18+,19+/m0/s1
• InChI Key： BJJUQBWYLRXWNN-IPMKNSEASA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC2C=CC(C3C=CC(=CC=3)NC(C)=O)=CC=2)=NC2C(NC(N)=NC1=2)=O)O

Computed Properties

• Exact Mass: 491.19171692g/mol
• Monoisotopic Mass: 491.19171692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 176Ų